Methyl 3-(3-cyclopentyloxy-4-methoxyphenyl)pyrrolidine-1-carboxylate

• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol
• IUPAC Name: methyl 3-(3-cyclopentyloxy-4-methoxyphenyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H25NO4/c1-21-16-8-7-13(11-17(16)23-15-5-3-4-6-15)14-9-10-19(12-14)18(20)22-2/h7-8,11,14-15H,3-6,9-10,12H2,1-2H3
• InChI Key: ZSJIVPYJQSYHBN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2CCN(C2)C(=O)OC)OC3CCCC3

Description

ICX5609195 is a compound of interest in various scientific fields due to its unique chemical properties and potential applications

Preparation Methods

The synthesis of ICX5609195 involves several steps, including the controlled mixing of precursor materials and specific reaction conditions. The synthetic routes typically involve the use of metal halides and organic ligands, followed by a series of reaction steps such as hot-injection or ligand-assisted reprecipitation. Industrial production methods may include techniques like spin coating, doctor blading, or vapor deposition, followed by thermal treatment through annealing to facilitate the formation of the desired crystal structure .

Chemical Reactions Analysis

ICX5609195 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include metal catalysts and organic solvents. The major products formed from these reactions depend on the specific conditions and reagents used. For example, the compound may form enantioenriched products under mild reaction conditions with high functional group tolerance .

Scientific Research Applications

ICX5609195 has a wide range of scientific research applications In chemistry, it is used for the synthesis of complex molecules and materials In biology, it may be used in the study of cellular processes and molecular interactionsIndustrially, it can be used in the production of advanced materials and devices .

Mechanism of Action

The mechanism of action of ICX5609195 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by inhibiting or activating certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

ICX5609195 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or properties. For example, compounds with similar functional groups or reactivity may be considered.